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Compound of Interest

Compound Name: PF-06815345 hydrochloride

Cat. No.: B10857735 Get Quote

Technical Support Center: PF-06815345
hydrochloride
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the storage and handling of PF-06815345 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid PF-06815345 hydrochloride?

A1: Solid PF-06815345 hydrochloride should be stored at 4°C in a tightly sealed container,

protected from moisture.

Q2: How should I store stock solutions of PF-06815345 hydrochloride?

A2: Stock solutions should be aliquoted and stored at -80°C for long-term storage (up to 6

months) or at -20°C for shorter-term storage (up to 1 month).[1] It is important to keep the

solutions sealed and protected from moisture.[1] Avoid repeated freeze-thaw cycles.

Q3: What is the recommended solvent for preparing stock solutions?

A3: Dimethyl sulfoxide (DMSO) is a recommended solvent for preparing stock solutions of PF-
06815345 hydrochloride.[1]
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Q4: What is the solubility of PF-06815345 hydrochloride in DMSO?

A4: The solubility of PF-06815345 hydrochloride in DMSO is 50 mg/mL (78.80 mM).[1] It may

be necessary to use sonication to achieve complete dissolution.[1] Due to the hygroscopic

nature of DMSO, it is recommended to use a fresh, unopened vial of DMSO for preparing the

stock solution.[1]

Q5: What are the general safety precautions for handling PF-06815345 hydrochloride?

A5: While a specific Safety Data Sheet (SDS) for PF-06815345 hydrochloride is not readily

available, general laboratory safety precautions for handling chemical compounds should be

followed. This includes wearing appropriate personal protective equipment (PPE) such as

gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a

chemical fume hood. Avoid inhalation of dust and direct contact with skin and eyes.

Troubleshooting Guides
Issue 1: Difficulty dissolving the compound.

Possible Cause: Insufficient mixing or solvent quality.

Solution:

Ensure the correct solvent (e.g., fresh DMSO) is being used.

Use sonication to aid dissolution.

Gently warm the solution if the compound is known to be stable at higher temperatures

(information not currently available for this compound, proceed with caution).

Issue 2: Precipitate forms in the stock solution upon storage.

Possible Cause: Exceeded solubility limit or improper storage.

Solution:

Ensure the concentration of the stock solution does not exceed the recommended

solubility.
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Store aliquots at the recommended temperature (-20°C or -80°C) to minimize temperature

fluctuations.

Before use, allow the vial to warm to room temperature and vortex briefly to ensure any

precipitate has redissolved.

Issue 3: Inconsistent experimental results.

Possible Cause: Degradation of the compound due to improper storage or handling.

Solution:

Prepare fresh stock solutions from the solid compound.

Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

Ensure the compound is protected from moisture and light (as a general precaution,

although specific light sensitivity data is unavailable).

Data Presentation
Table 1: Storage Conditions

Form Temperature Duration Additional Notes

Solid 4°C -
Store in a tightly

sealed, dry container.

Stock Solution -20°C 1 month
Sealed, protected

from moisture.[1]

Stock Solution -80°C 6 months
Sealed, protected

from moisture.[1]

Table 2: Solubility
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Solvent Concentration Molarity Notes

DMSO 50 mg/mL 78.80 mM

Sonication may be

required. Use fresh,

anhydrous DMSO.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

PF-06815345 hydrochloride (Molecular Weight: 634.49 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated balance

Sonicator

Procedure:

1. Equilibrate the vial of solid PF-06815345 hydrochloride to room temperature before

opening.

2. Weigh out the desired amount of the compound using a calibrated balance in a chemical

fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.34 mg of

PF-06815345 hydrochloride.

3. Transfer the weighed compound to a sterile microcentrifuge tube.

4. Add the calculated volume of anhydrous DMSO to the tube. For 6.34 mg, add 1 mL of

DMSO.

5. Vortex the tube to mix.
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6. If the compound is not fully dissolved, place the tube in a sonicator bath for short intervals

until the solution is clear.

7. Once fully dissolved, aliquot the stock solution into smaller, single-use sterile tubes.

8. Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

9. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Mandatory Visualizations
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Experimental Workflow for PF-06815345 Hydrochloride
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Caption: General workflow for preparing and using PF-06815345 hydrochloride.
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Troubleshooting Common Issues

Problem Identification

Potential Solutions

Issue Encountered

Difficulty Dissolving Precipitate in Stock Inconsistent Results

Use Fresh Anhydrous DMSO Apply Sonication Verify Concentration is Below Solubility Limit Ensure Correct Storage Temp & Aliquoting Prepare Fresh Stock Solution

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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